Cas no 134931-00-3 ((Z)-Roxithromycin)

• Product Name: (Z)-Roxithromycin
• CAS No: 134931-00-3
• Molecular Formula: C₄₁H₇₆N₂O₁₅
• Molecular Weight: 837.04655456543
• CID: 2086526

(Z)-Roxithromycin Properties

Names and Identifiers

• (Z)-Roxithromycin
• roxithromycin
• 7LG42MZ5GK
• Rulid
• Surlid
• (E)-roxithromycin
• C41H76N2O15
• Tirabicin
• Assoral
• Rossitrol
• Overall
• Biaxsig
• Roxomycin

• InChIKey： RXZBMPWDPOLZGW-HEWSMUCTSA-N
• Inchi： 1S/C41H76N2O15/c1-15-29-41(10,49)34(45)24(4)31(42-53-21-52-17-16-50-13)22(2)19-39(8,48)36(58-38-32(44)28(43(11)12)18-23(3)54-38)25(5)33(26(6)37(47)56-29)57-30-20-40(9,51-14)35(46)27(7)55-30/h22-30,32-36,38,44-46,48-49H,15-21H2,1-14H3/b42-31-/t22-,23-,24+,25+,26-,27+,28+,29-,30+,32-,33+,34-,35+,36-,38+,39-,40-,41-/m1/s1
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N/OCOCCOC)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 13
• Heavy Atom Count: 58
• Complexity: 1310
• XLogP3: 3.1
• Topological Polar Surface Area: 217

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides